2-(2-fluorophenyl)-5-[[3-[4-fluoro-2-(trifluoromethyl)phenyl]-5-isoxazolyl]methyl]-5H-Imidazo[4,5-c]pyridine

• Molecular Formula: C23H13F5N4O
• Molecular Weight: 456.4 g/mol
• IUPAC Name: 5-[[2-(2-fluorophenyl)imidazo[4,5-c]pyridin-5-yl]methyl]-3-[4-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazole
• InChI: InChI=1S/C23H13F5N4O/c24-13-5-6-15(17(9-13)23(26,27)28)20-10-14(33-31-20)11-32-8-7-19-21(12-32)30-22(29-19)16-3-1-2-4-18(16)25/h1-10,12H,11H2
• InChI Key: BNQFGMXBYMXLSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CN(C=CC3=N2)CC4=CC(=NO4)C5=C(C=C(C=C5)F)C(F)(F)F)F

Description

This compound belongs to the imidazo[4,5-c]pyridine class, characterized by a fused bicyclic core with a substituted isoxazole moiety and fluorinated aromatic groups. The structure includes:

• Imidazo[4,5-c]pyridine core: A nitrogen-rich heterocycle known for its role in modulating kinase inhibition and receptor binding .
• 2-Fluorophenyl group: Enhances metabolic stability and influences electron distribution.
• Isoxazolylmethyl linker: Provides rigidity and impacts solubility .
• 4-Fluoro-2-(trifluoromethyl)phenyl substituent: The trifluoromethyl group increases lipophilicity and resistance to oxidative metabolism .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Key analogues and their distinguishing features are summarized below:

Compound Name / ID	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties
Target Compound	Imidazo[4,5-c]pyridine	2-Fluorophenyl, Isoxazolylmethyl, 4-Fluoro-2-(trifluoromethyl)phenyl	~460 (estimated)	High lipophilicity (logP ~4.2), moderate solubility in DMF
2-{4-[2-(2-Fluoro-5-Trifluoromethyl-Phenylamino)-1-Methyl-1H-Benzoimidazol-5-Yloxy]-Pyridin-2-Yl}-...	Benzoimidazole-pyridine	Trifluoromethyl, ethyl ester	609.5 (LC/MS)	Enhanced metabolic stability; LC/MS m/z 609.5
(2-Fluoro-5-Pyridin-3-Yl-Phenyl)-{1-Methyl-5-[2-(5-Trifluoromethyl-1H-Imidazol-2-Yl)-Pyridin-4-Yloxy]-...	Benzoimidazole-imidazole	Pyridinyl, trifluoromethyl	546.1 (LC/MS)	Lower molecular weight; Rt 1.82 min
4-(4-Fluorophenyl)-2-(5-(4-Fluorophenyl)-3-(1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl)-...	Thiazole-triazole	Triple fluorophenyl, triazole	~550 (estimated)	Isostructural, planar conformation; crystallizes in triclinic P¯I symmetry

Physicochemical and Pharmacokinetic Properties

• Solubility : The target compound’s isoxazolylmethyl group and perpendicular fluorophenyl orientation may improve solubility compared to fully planar analogues like the thiazole-triazole derivatives .
• Metabolic Stability : Trifluoromethyl groups in the target and patent compounds (e.g., ) reduce cytochrome P450-mediated metabolism, extending half-life.
• Binding Affinity : The imidazo[4,5-c]pyridine core likely offers stronger π-π stacking interactions than thiazole or triazole cores .

NMR and Electronic Environment

• Regions analogous to "positions 29–36 and 39–44" in ’s NMR analysis (Figure 6) suggest that substituents on the target compound’s isoxazole or fluorophenyl groups alter electron density, affecting receptor binding .

Research Findings and Implications

Synthetic Accessibility : The compound’s synthesis likely follows routes similar to patent examples (e.g., isothiocyanate coupling ), but the isoxazole linkage may require specialized cyclization steps .

Bioactivity : Fluorinated imidazo-pyridines are associated with kinase inhibition (e.g., JAK2, EGFR), though the isoxazole moiety may redirect selectivity toward inflammasome targets .

Lumping Strategy Relevance : While lumping groups compounds with similar substituents (e.g., trifluoromethyl, fluorophenyl), the target’s unique core distinguishes its reactivity and bioactivity from triazole/thiazole analogues .